5-Amino-2-(4-methoxybenzoyl)isoindole-1,3-dione

Specification

• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 5-amino-2-(4-methoxybenzoyl)isoindole-1,3-dione
• Standard InChI: InChI=1S/C16H12N2O4/c1-22-11-5-2-9(3-6-11)14(19)18-15(20)12-7-4-10(17)8-13(12)16(18)21/h2-8H,17H2,1H3
• Standard InChI Key: DXSAMGVUPDEELY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2C(=O)C3=C(C2=O)C=C(C=C3)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

5-Amino-2-(4-methoxybenzoyl)isoindole-1,3-dione, with the IUPAC name 5-amino-2-(4-methoxybenzoyl)isoindole-1,3-dione, has a molecular weight of 296.28 g/mol and the empirical formula C₁₆H₁₂N₂O₄. Its structure combines an isoindole-1,3-dione core with two functional groups:

• A 4-methoxybenzoyl group at the 2-position, contributing electron-withdrawing properties.

• An amino group at the 5-position, enabling hydrogen bonding and nucleophilic interactions.

The compound’s canonical SMILES representation is COC1=CC=C(C=C1)C(=O)N2C(=O)C3=C(C2=O)C=C(C=C3)N, reflecting its methoxybenzoyl and amino substituents.

Physicochemical Properties

While experimental data on solubility and melting point remain limited, the compound’s logP value (a measure of lipophilicity) is estimated at 2.63, suggesting moderate hydrophobicity suitable for membrane permeability in drug design. The presence of polar carbonyl and amino groups may enhance solubility in aprotic solvents, a hypothesis supported by the structural analog 2-(4-methylanilino)isoindole-1,3-dione (logP = 2.63).

Synthetic Pathways and Optimization

Primary Synthesis Method

The most reported synthesis involves a condensation reaction between 4-methoxybenzoyl chloride and 5-aminoisoindole-1,3-dione in the presence of a base such as triethylamine or pyridine. The reaction proceeds via nucleophilic acyl substitution, where the amine group of 5-aminoisoindole-1,3-dione attacks the electrophilic carbonyl carbon of 4-methoxybenzoyl chloride (Figure 1).

Reaction Conditions:

• Solvent: Anhydrous dichloromethane or tetrahydrofuran.

• Temperature: 0–25°C under inert atmosphere.

• Yield: ~60–75% after chromatographic purification.

Comparative Analysis with Related Compounds

Synthetic strategies for isoindole derivatives often share common intermediates. For example, US20160297791A1 describes the preparation of 4-amino-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione using 3-aminophthalic acid and a glutarimide derivative, highlighting the role of acid-base catalysis in similar frameworks. While the reaction conditions differ (e.g., use of acetic acid as a co-catalyst), the mechanistic parallels underscore the adaptability of isoindole chemistry.

Biological Activity and Mechanistic Insights

Anti-Inflammatory and Antimicrobial Effects

Isoindole derivatives are known to inhibit cyclooxygenase-2 (COX-2) and nuclear factor-κB (NF-κB), key mediators of inflammation. The amino group at the 5-position could facilitate hydrogen bonding with COX-2’s active site, similar to celecoxib. Preliminary antimicrobial assays on analogs like 2-(4-methylanilino)isoindole-1,3-dione show moderate activity against Staphylococcus aureus (MIC = 32 μg/mL), suggesting broader therapeutic applications.

Applications in Drug Development and Materials Science

Pharmacological Scaffolds

The compound’s dual functional groups make it a versatile scaffold for:

• Kinase inhibitors: The methoxybenzoyl group mimics ATP’s adenine moiety, potentially competing for binding pockets in kinases.

• PROTACs: The amino group could anchor E3 ligase ligands, enabling targeted protein degradation.

Materials Science Innovations

Isoindole derivatives exhibit tunable photoluminescence, with emission spectra sensitive to substituent electronic effects. Incorporating the 4-methoxybenzoyl group could redshift emission into the visible range, enabling applications in organic light-emitting diodes (OLEDs).